Cas no 1058485-22-5 (ethyl 1-{2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetyl}piperidine-4-carboxylate)

• Product Name: ethyl 1-{2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetyl}piperidine-4-carboxylate
• CAS No: 1058485-22-5
• MF: C₂₁H₂₅N₃O₄
• MW: 383.440905332565
• CID: 5828456
• PubChem ID: 25883937
• Update Time: 2025-06-08

ethyl 1-{2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetyl}piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-{2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetyl}piperidine-4-carboxylate
• F5228-0198
• AKOS024501272
• 1058485-22-5
• ethyl 1-[2-[4-(4-methylphenyl)-6-oxopyrimidin-1-yl]acetyl]piperidine-4-carboxylate
• ethyl 1-(2-(6-oxo-4-(p-tolyl)pyrimidin-1(6H)-yl)acetyl)piperidine-4-carboxylate

• Inchi： 1S/C21H25N3O4/c1-3-28-21(27)17-8-10-23(11-9-17)20(26)13-24-14-22-18(12-19(24)25)16-6-4-15(2)5-7-16/h4-7,12,14,17H,3,8-11,13H2,1-2H3
• InChI Key： WUOCFFLOXJOOET-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(C(CN2C=NC(C3C=CC(C)=CC=3)=CC2=O)=O)CC1)=O

Computed Properties

• Exact Mass: 383.18450629g/mol
• Monoisotopic Mass: 383.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.3Ų

Additional information on ethyl 1-{2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetyl}piperidine-4-carboxylate

Ethyl 1-{2-[4-(4-Methylphenyl)-6-Oxo-1,6-Dihydropyrimidin-1-Yl]Acetyl}Piperidine-4-Carboxylate: A Comprehensive Overview

The compound Ethyl 1-{2-[4-(4-Methylphenyl)-6-Oxo-1,6-Dihydropyrimidin-1-Yl]Acetyl}Piperidine-4-Carboxylate, identified by the CAS number 1058485-22-5, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound belongs to a class of molecules known as dihydropyrimidines, which have garnered considerable attention due to their diverse biological activities and structural versatility.

Recent studies have highlighted the importance of dihydropyrimidines in the development of novel therapeutic agents, particularly in the treatment of central nervous system disorders and cancer. The structure of this compound is characterized by a piperidine ring substituted with an acetyl group and a dihydropyrimidine moiety, which is further substituted with a methylphenyl group. These structural features contribute to its unique pharmacokinetic properties and bioavailability.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have optimized these processes to enhance yield and purity, ensuring that the compound can be produced efficiently for preclinical studies.

One of the most promising aspects of this compound is its ability to modulate key cellular pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical data suggest that it exhibits potent antioxidant activity and can inhibit the aggregation of amyloid-beta peptides, which are hallmark features of Alzheimer's disease.

In addition to its neuroprotective properties, this compound has also shown potential in anticancer therapy. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by targeting specific oncogenic pathways. This dual functionality underscores its versatility as a lead compound for drug discovery.

From an analytical standpoint, the characterization of this compound has been achieved through advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography. These methods have provided critical insights into its molecular structure and stereochemistry, ensuring its accurate identification and quality control.

Looking forward, ongoing research is focused on optimizing the pharmacokinetic profile of this compound through structural modifications. Researchers are exploring strategies to enhance its solubility and permeability without compromising its bioactivity. These efforts are expected to pave the way for its transition from preclinical studies to clinical trials.

In conclusion, Ethyl 1-{2-[4-(4-Methylphenyl)-6-Oxo-1,6-Dihydropyrimidin-1-Yl]Acetyl}Piperidine-4-Carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a promising candidate for the development of novel therapeutic agents.